Cas no 65613-23-2 (1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI))

1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI) structure
65613-23-2 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI)
CAS No:65613-23-2
MF:C9H9NO
MW:147.173862218857
CID:1017788
PubChem ID:12385778
Update Time:2025-04-20

1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI)
    • 1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl-
    • 65613-23-2
    • DB-279829
    • Inchi: 1S/C9H9NO/c1-4-8-6(2)7(3)10-9(8)5-11/h1,5,10H,2-3H3
    • InChI Key: XXYVADWLFNPSPY-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C#C)C(C)=C(C)N1

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.9Ų
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